Cas no 2172100-43-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2172100-43-3
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6102696
• PubChem ID: 165820403
• Update Time: 2025-05-25

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• 2172100-43-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
• EN300-1523979

• Inchi： 1S/C23H22N2O5/c26-20(25-11-13-9-19(25)21(13)22(27)28)10-24-23(29)30-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,21H,9-12H2,(H,24,29)(H,27,28)
• InChI Key： YDZNBBQKKIEHRP-UHFFFAOYSA-N
• SMILES： OC(C1C2CC1CN2C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid (CAS: 2172100-43-3)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid (CAS: 2172100-43-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclic structure and Fmoc-protected amino group, has shown promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key advancements in the study of this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc-protecting group offers advantages in terms of stability and ease of deprotection, making it a preferred choice for the synthesis of complex peptides. Researchers have successfully incorporated this compound into peptide chains, demonstrating its compatibility with standard SPPS protocols. Additionally, its bicyclic structure has been shown to enhance the conformational rigidity of peptides, potentially improving their binding affinity and selectivity towards biological targets.

In the context of drug discovery, recent investigations have explored the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid as a scaffold for the development of novel therapeutics. Its unique geometry and functional groups allow for the introduction of diverse pharmacophores, enabling the creation of libraries of compounds with varied biological activities. Preliminary screening studies have identified several derivatives with promising activity against enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

Furthermore, the physicochemical properties of this compound have been thoroughly characterized in recent studies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) have been employed to confirm its purity and structural integrity. These studies have also provided insights into its stability under various conditions, which is crucial for its handling and storage in laboratory settings.

In conclusion, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-azabicyclo2.1.1hexane-5-carboxylic acid (CAS: 2172100-43-3) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis and drug discovery, coupled with its well-characterized properties, make it a subject of ongoing research. Future studies are expected to further explore its potential in the development of new therapeutic agents and biomaterials.